(E)-1-(4-methoxybenzo[d]thiazol-2-yl)azetidin-3-yl 3-(benzo[d][1,3]dioxol-5-yl)acrylate

• IUPAC Name: [1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl] (E)-3-(1,3-benzodioxol-5-yl)prop-2-enoate
• InChI: InChI=1S/C21H18N2O5S/c1-25-16-3-2-4-18-20(16)22-21(29-18)23-10-14(11-23)28-19(24)8-6-13-5-7-15-17(9-13)27-12-26-15/h2-9,14H,10-12H2,1H3/b8-6+
• InChI Key: OCXZSKLZUHLIEQ-SOFGYWHQSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)N3CC(C3)OC(=O)C=CC4=CC5=C(C=C4)OCO5
• Isomeric SMILES: COC1=C2C(=CC=C1)SC(=N2)N3CC(C3)OC(=O)/C=C/C4=CC5=C(C=C4)OCO5
• Molecular Formula: C21H18N2O5S
• Molecular Weight: 410.4 g/mol

Description

(E)-1-(4-methoxybenzo[d]thiazol-2-yl)azetidin-3-yl 3-(benzo[d][1,3]dioxol-5-yl)acrylate is a useful research compound. Its molecular formula is C21H18N2O5S and its molecular weight is 410.44. The purity is usually 95%.
BenchChem offers high-quality (E)-1-(4-methoxybenzo[d]thiazol-2-yl)azetidin-3-yl 3-(benzo[d][1,3]dioxol-5-yl)acrylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-1-(4-methoxybenzo[d]thiazol-2-yl)azetidin-3-yl 3-(benzo[d][1,3]dioxol-5-yl)acrylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Approaches and Chemical Transformations

One study detailed the synthesis of functionalized arylthio-acrylates, benzo[b][1,4]thiazines, and benzo[4,5]thiazolo[3,2-a]azepines from 2-methylbenzothiazole and acetylenic esters in aqueous media, showcasing a variety of chemical transformations relevant to the synthesis of complex molecules with potential applications in material science and medicinal chemistry (Yavari, Ghafouri, Zahedi, & Halvagar, 2017).

Functional Polymers

Research on the preparation of functional polymers through acrylates and methacrylates demonstrates the utility of such chemical structures in creating advanced materials with specific properties, such as ultraviolet absorbers, which are crucial for protective coatings and various industrial applications (Li, Gupta, Albertsson, Bassett, & Vogl, 1984).

Lipase-Catalyzed Esterification

The lipase-catalyzed transesterification of methyl (hydroxy)benzoates with long-chain alcohols to produce lipophilic alkyl benzoates highlights the enzymatic methods for synthesizing ester compounds, which are significant in producing eco-friendly solvents and bioactive molecules (Vosmann, Wiege, Weitkamp, & Weber, 2008).

Catalytic Hydrohydroxyalkylation

A study on ruthenium-catalyzed hydrohydroxyalkylation of acrylates with diols to form spiro- and α-methylene-γ-butyrolactones explores the catalytic methods for constructing complex lactone structures, which are foundational in synthesizing pharmaceuticals and agrochemicals (McInturff, Mowat, Waldeck, & Krische, 2013).